Cas no 850568-49-9 (4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid)

4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid is a versatile boronic acid derivative offering strong binding affinity for aldehydes and ketones. It features a unique ethoxy substitution, enhancing its reactivity and selectivity. This compound is particularly useful in chemical synthesis for constructing complex organic molecules and serves as a key intermediate in the development of biologically active compounds.
4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid structure
850568-49-9 structure
Product Name:4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid
CAS No:850568-49-9
MF:C11H13BO4
MW:220.029523611069
MDL:MFCD04115651
CID:719912
PubChem ID:5942507
Update Time:2025-07-31

4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,3-(4-boronophenyl)-, 1-ethyl ester, (2E)-
    • [4-(E-3-Ethoxy-3-Oxo-1-Propen-1-yl)Phenyl]Boronic Acid
    • 4-(trans-3-Ethoxy-3-oxo-1-propen-1-yl)benzeneboronic acid
    • (E)-(4-(3-Ethoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid
    • 4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid
    • Ethyl 4-boronocinnamate
    • 1-Ethyl (2E)-3-(4-boronophenyl)-2-propenoate (ACI)
    • (E)-[4-(3-Ethoxy-3-oxoprop-1-en-1-yl)phenyl]boronic acid
    • [4-((E)-3-Ethoxy-3-oxo-1-propen-1-yl)phenyl]boronic acid
    • Ethyl (E)-3-(4-boronophenyl)-2-propenoate
    • AS-58052
    • 4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)benzeneboronic acid
    • (E)-4-(3-ethoxy-3-oxoprop-1-enyl)phenylboronic acid
    • [4-[(E)-3-ethoxy-3-oxoprop-1-enyl]phenyl]boronic acid
    • OVNZUEJWYIMMSW-VMPITWQZSA-N
    • MFCD04115651
    • CS-0174621
    • AKOS015838770
    • 945837-75-2
    • I12499
    • (4-(3-Ethoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid
    • SCHEMBL767758
    • DB-200401
    • {4-[(1E)-3-ethoxy-3-oxoprop-1-en-1-yl]phenyl}boronic acid
    • 850568-49-9
    • SCHEMBL767759
    • MDL： MFCD04115651
    • Inchi： 1S/C11H13BO4/c1-2-16-11(13)8-5-9-3-6-10(7-4-9)12(14)15/h3-8,14-15H,2H2,1H3/b8-5+
    • InChI Key： OVNZUEJWYIMMSW-VMPITWQZSA-N
    • SMILES： C(/C1C=CC(B(O)O)=CC=1)=C\C(=O)OCC

Computed Properties

  • Exact Mass: 220.09100
  • Monoisotopic Mass: 220.0906891g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Melting Point: 130-134
  • PSA: 66.76000
  • LogP: -0.05730

4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid Security Information

  • Hazard Statement： Irritant
  • Hazardous Material Identification： Xi

4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
E855763-1g
4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid
 850568-49-9 98%
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 ￥413.10 2022-01-12
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OR3977-1g
4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)benzeneboronic acid
 850568-49-9 98%
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4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)benzeneboronic acid
 850568-49-9 98%
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E892563-100mg
4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid
 850568-49-9
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 $64.00 2023-05-18
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E892563-250mg
4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid
 850568-49-9
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E892563-500mg
4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid
 850568-49-9
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E892563-1g
4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid
 850568-49-9
1g
 $ 80.00 2022-06-05
abcr
AB353275-25 g
4-(trans-3-Ethoxy-3-oxo-1-propen-1-yl)benzeneboronic acid, 96%; .
 850568-49-9 96%
25g
 €1255.80 2023-04-26
abcr
AB353275-1 g
4-(trans-3-Ethoxy-3-oxo-1-propen-1-yl)benzeneboronic acid, 96%; .
 850568-49-9 96%
1g
 €132.10 2023-04-26
abcr
AB353275-5 g
4-(trans-3-Ethoxy-3-oxo-1-propen-1-yl)benzeneboronic acid, 96%; .
 850568-49-9 96%
5g
 €363.30 2023-04-26

4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid Production Method

Production Method 1

1099-45-2 1099-45-2
87199-17-5 87199-17-5
850568-49-9 850568-49-9
Reaction Conditions
1.1 Solvents: Dichloromethane ;  4 - 8 h, rt
Reference
Synthesis of phenylalanine analogs
Chang, Meng-Yang; Lin, Chun-Yu; Sun, Pei-Pei, Journal of the Chinese Chemical Society (Taipei, 2005, 52(5), 1061-1067

Production Method 2

850568-49-9 850568-49-9
Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran ,  Water ;  10 min, 23 °C
1.2 Solvents: Diethyl ether ,  Water ;  pH 7, 23 °C
Reference
Multistep Synthesis of Complex Boronic Acids from Simple MIDA Boronates
Gillis, Eric P.; Burke, Martin D., Journal of the American Chemical Society, 2008, 130(43), 14084-14085

4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid Raw materials

4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid Preparation Products

4-(E-3-Ethoxy-3-oxo-1-propen-1-yl)phenylboronic acid Related Literature

Related Categories

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